Cas no 618389-34-7 (3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl benzoate)

• Product Name: 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl benzoate
• CAS No: 618389-34-7
• MF: C₂₃H₁₃NO₄S
• MW: 399.418624639511
• CID: 5554784
• Update Time: 2025-05-20

3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl benzoate Chemical and Physical Properties

Names and Identifiers

• [3-(1,3-benzothiazol-2-yl)-4-oxochromen-7-yl] benzoate
• 4H-1-Benzopyran-4-one, 3-(2-benzothiazolyl)-7-(benzoyloxy)-
• 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl benzoate

• Inchi： 1S/C23H13NO4S/c25-21-16-11-10-15(28-23(26)14-6-2-1-3-7-14)12-19(16)27-13-17(21)22-24-18-8-4-5-9-20(18)29-22/h1-13H
• InChI Key： MIWAUQXMTPZXBU-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OC(=O)C3=CC=CC=C3)=CC=C2C(=O)C=1C1=NC2=CC=CC=C2S1

Experimental Properties

• Density: 1.429±0.06 g/cm3(Predicted)
• Boiling Point: 585.5±60.0 °C(Predicted)
• pka: 0.39±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl benzoate

Introduction to 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl benzoate (CAS No. 618389-34-7) and Its Emerging Applications in Chemical Biology

The compound 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl benzoate, identified by the CAS number 618389-34-7, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate aromatic framework, has garnered significant attention in recent years due to its potential applications in chemical biology and drug discovery. The structural motif combines a benzothiazole core with a chromenone scaffold, linked via a benzoate ester, creating a versatile platform for further chemical manipulation and biological evaluation.

Recent advancements in the field of medicinal chemistry have highlighted the importance of benzothiazole derivatives as scaffolds for developing novel therapeutic agents. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a chromenone ring into the benzothiazole structure enhances the molecule's pharmacological profile by introducing additional functional sites for interaction with biological targets. Specifically, the 4-oxo-4H-chromen-7-yl benzoate moiety contributes to the compound's stability and bioavailability, making it an attractive candidate for further investigation.

In the realm of chemical biology, the study of 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl benzoate has revealed intriguing insights into its mechanism of action. Preliminary studies suggest that this compound may interfere with key cellular pathways by modulating enzyme activity or binding to specific protein targets. For instance, its ability to inhibit certain kinases has been explored as a potential strategy for developing treatments against chronic diseases. The benzothiazole moiety is particularly noteworthy for its ability to engage with thioredoxin reductase, an enzyme implicated in oxidative stress-related disorders.

The synthesis of 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl benzoate presents a challenge due to the complexity of its aromatic system. However, modern synthetic methodologies have enabled efficient construction of this molecule through multi-step reactions involving cyclization and esterification processes. The use of palladium-catalyzed cross-coupling reactions has been particularly valuable in forming the carbon-carbon bonds that define the compound's structure. These synthetic strategies not only highlight the ingenuity of organic chemists but also pave the way for scalable production of analogs for medicinal chemistry studies.

One of the most compelling aspects of 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yl benzoate is its potential as a lead compound for drug development. Its dual functionality—the ability to interact with both small-molecule binding sites and protein targets—makes it an ideal candidate for structure-based drug design. Computational modeling techniques have been employed to predict how this compound might bind to biological receptors, providing valuable insights into its pharmacokinetic properties. Such simulations are crucial for optimizing drug candidates before they enter preclinical testing.

The role of benzothiazole derivatives in addressing neurological disorders has also been a focus of recent research. Studies indicate that compounds like 3-(1,3-benzothiazol-2-yl)-4-oxo-4H-chromen-7-yi benzoate may exhibit neuroprotective effects by scavenging reactive oxygen species or modulating neurotransmitter systems. The presence of both electron-donating and electron-withdrawing groups in its structure allows it to engage with multiple biological pathways simultaneously. This polypharmacological approach has shown promise in early-stage trials for conditions such as Alzheimer's disease and Parkinson's disease.

From a regulatory perspective, the development of new chemical entities like 3-(1,3-benzothiazol -2 - yl)-4 - oxo - 4 H - chromen - 7 - yl benzoate must adhere to stringent guidelines to ensure safety and efficacy. Good Manufacturing Practices (GMP) are essential for producing high-quality materials that can be used in clinical trials. Additionally, toxicological assessments are conducted to evaluate potential side effects before human testing begins. These rigorous standards ensure that only compounds with demonstrated therapeutic value proceed further in the drug development pipeline.

The future directions for research on 3-(1,3-benzothiazol -2 - yl) - 4 - oxo - 4 H - chromen - 7 - yl benzoate are promising and multifaceted. One area of interest is exploring its derivatives to enhance potency or selectivity while minimizing toxicity. Another avenue involves investigating its potential use in combination therapies alongside existing treatments. The growing emphasis on precision medicine also suggests that this compound could be tailored to target specific genetic mutations or biomarkers associated with various diseases.

In conclusion,3-(1,3-benzothiazol -2 - yl) - 4 - oxo - 4 H - chromen - 7 - yl benzoate (CAS No. 618389347) stands as a testament to the innovative spirit of modern chemical biology and pharmaceutical science. Its unique structural features offer numerous opportunities for therapeutic intervention across diverse medical conditions. As research continues to uncover new applications and refine synthetic methodologies,this compound will undoubtedly play an important role in shaping future treatments.